Cas no 896353-34-7 (2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide)

• Product Name: 2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide
• CAS No: 896353-34-7
• MF: C₁₆H₁₂N₄O₄
• MW: 324.29088306427
• CID: 5479119
• Update Time: 2025-08-03

2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-2-nitro-
• 2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide

• Inchi： 1S/C16H12N4O4/c21-15(12-7-3-4-8-14(12)20(23)24)17-9-13-10-5-1-2-6-11(10)16(22)19-18-13/h1-8H,9H2,(H,17,21)(H,19,22)
• InChI Key： XWLSOOABCCZCOU-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)NN=1)(=O)C1=CC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide

Comprehensive Overview of 2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide (CAS No. 896353-34-7)

2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide, with the CAS number 896353-34-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of phthalazine derivatives, which are known for their diverse biological activities. The presence of both nitro and benzamide functional groups in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in phthalazine-based compounds due to their potential applications in targeting various diseases. The 2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide structure is particularly intriguing because of its unique combination of electron-withdrawing and electron-donating groups, which can influence its reactivity and binding affinity. Researchers are actively investigating its potential as a kinase inhibitor or enzyme modulator, given the growing demand for novel therapeutic agents in oncology and inflammatory diseases.

The synthesis of 896353-34-7 involves multi-step organic reactions, often starting with the condensation of phthalazine-1,4-dione derivatives with appropriately substituted benzoyl chloride intermediates. The nitro group at the ortho position of the benzamide moiety adds steric and electronic complexity, which can be leveraged for selective interactions with biological targets. This compound's molecular weight and logP value suggest moderate solubility, making it suitable for further derivatization or formulation studies.

From a drug design perspective, 2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide offers a versatile scaffold for medicinal chemists. Its pharmacophore features align with current trends in fragment-based drug discovery, where small molecules are optimized for high binding efficiency. The compound's heterocyclic core and hydrogen bond acceptors make it a compelling subject for computational chemistry studies, including molecular docking and QSAR modeling.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce 896353-34-7 with reduced waste and energy consumption. The compound's thermal stability and crystallinity have also been characterized to ensure reproducibility in large-scale applications. These aspects are critical as the pharmaceutical industry shifts toward more environmentally conscious practices.

The analytical characterization of 2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are essential for reliable biological testing. Recent publications have highlighted its potential in high-throughput screening campaigns, where it serves as a reference standard for novel bioactive molecules.

As the demand for targeted therapies grows, 896353-34-7 represents a valuable tool for understanding structure-activity relationships in medicinal chemistry. Its patent landscape and commercial availability make it accessible for academic and industrial researchers alike. Future studies may focus on optimizing its ADME properties or exploring synergistic effects with existing drugs.

In summary, 2-nitro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide (CAS 896353-34-7) stands at the intersection of innovation and practicality in modern chemical research. Its multifaceted applications—from drug discovery to material science—underscore its importance as a subject of ongoing scientific inquiry. With continued exploration, this compound may unlock new possibilities in therapeutic development and beyond.